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(trifluoromethyl)benzoic acid

Cat. No.: B1278927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-5-(trifluoromethyl)benzoic acid is a versatile halogenated aromatic carboxylic acid.

Its structure, featuring both a bromine atom and a trifluoromethyl group, makes it a valuable

building block in various chemical syntheses. This compound is particularly significant as an

intermediate in the development of pharmaceuticals and agrochemicals, where the

trifluoromethyl group can enhance metabolic stability and bioactivity.[1] It also finds applications

in material science for creating advanced polymers and coatings with enhanced durability and

resistance.[1] This guide provides a comprehensive overview of its chemical properties,

synthesis, and spectral data.

Chemical and Physical Properties
The physical and chemical properties of 3-Bromo-5-(trifluoromethyl)benzoic acid are

summarized in the tables below. These properties are crucial for its handling, storage, and

application in experimental settings.

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 328-67-6 [2][3]

Molecular Formula C₈H₄BrF₃O₂ [2][3]

Molecular Weight 269.02 g/mol [2][3]

Appearance
White to light yellow

powder/crystal

Melting Point 133-137 °C

Boiling Point
284.3 °C at 760 mmHg

(Predicted)

Density 1.8 g/cm³ (Predicted)

pKa 3.38 ± 0.10 (Predicted)

Solubility Information not available

Table 2: Spectroscopic and Computational Data
Property Value Reference
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While a specific, detailed experimental protocol for the synthesis of 3-Bromo-5-
(trifluoromethyl)benzoic acid is not readily available in the cited literature, a general synthetic

approach can be inferred from procedures for analogous compounds, such as the synthesis of

3,5-bis(trifluoromethyl)benzoic acid.[4] The synthesis would likely involve the bromination of 3-

(trifluoromethyl)benzoic acid or the oxidation of a corresponding toluene derivative.

A plausible synthetic workflow is outlined below.
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General Synthetic Workflow

Starting Material
(e.g., 3-(trifluoromethyl)toluene)

Bromination

 Br₂, FeBr₃ 

Intermediate
(3-Bromo-5-(trifluoromethyl)toluene)

Oxidation

 KMnO₄ 

Crude Product
(3-Bromo-5-(trifluoromethyl)benzoic acid)

Purification
(Recrystallization)

Pure Product
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Illustrative JAK/STAT Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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